9-((1R,4S)-4-(tert-Butoxymethyl)cyclopent-2-enyl)-N6-cyclopropyl-9H-purine-2,6-diamine
Overview
Description
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
A metabolite of Abacavir in human urine and cerebrospinal fluid
Scientific Research Applications
Enzymatic Activation in Biochemical Pharmacology
This compound is involved in the enzymatic conversion to biologically active compounds. The enzyme acts as a 6-(N-substituted amino)purine 5'-nucleotide aminohydrolase, a mechanism similar to AMP deaminase. This activity is crucial in pharmacological studies for understanding drug metabolism and biological activity (Schinkmanová et al., 2006).
Kinase Inhibition in Medicinal Chemistry
The structure of similar compounds has been optimized for use as reversible kinase inhibitors, targeting both EGFR-activating and drug-resistance mutations. These compounds have shown significant in vitro antitumor potency and are vital in developing treatments for non-small-cell lung cancer (Yang et al., 2012).
Cyclin-Dependent Kinase Inhibitors
Compounds structurally related to this molecule have been investigated as novel cyclin-dependent kinase inhibitors. They have shown significant biological activity, which is essential for cancer therapy research. The development of analytical methods for these compounds is also crucial for pharmacokinetic studies (Široká et al., 2018).
Radiochemical Stability in Chemical Communications
Studies on the stability of tritium-labeled compounds related to this chemical under physiological conditions are significant for understanding the behavior of radio-labeled pharmaceuticals in biological systems (Elbert et al., 2010).
Organic Synthesis
Research in organic chemistry focuses on synthesizing derivatives of purine compounds, which helps in understanding the chemical properties and potential applications of these molecules in various fields, including drug development (Kaneko et al., 2005).
properties
IUPAC Name |
6-N-cyclopropyl-9-[(1R,4S)-4-[(2-methylpropan-2-yl)oxymethyl]cyclopent-2-en-1-yl]purine-2,6-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N6O/c1-18(2,3)25-9-11-4-7-13(8-11)24-10-20-14-15(21-12-5-6-12)22-17(19)23-16(14)24/h4,7,10-13H,5-6,8-9H2,1-3H3,(H3,19,21,22,23)/t11-,13+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUTJAVLKEBLQJK-YPMHNXCESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCC1CC(C=C1)N2C=NC3=C(N=C(N=C32)N)NC4CC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC[C@H]1C[C@H](C=C1)N2C=NC3=C(N=C(N=C32)N)NC4CC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N6O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-((1R,4S)-4-(tert-Butoxymethyl)cyclopent-2-enyl)-N6-cyclopropyl-9H-purine-2,6-diamine | |
CAS RN |
1443421-68-8 |
Source
|
| Record name | t-Butyl derivative abacavir | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1443421688 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 9-((1R,4S)-4-(TERT-BUTOXYMETHYL)CYCLOPENT-2-ENYL)-N6-CYCLOPROPYL-9H-PURINE-2,6-DIAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T7I4I2O3WT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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